Cas no 1225816-06-7 (1-amino-3-(2-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-3-(2-methoxyphenyl)propan-2-ol
• CAS No: 1225816-06-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6049101
• PubChem ID: 64984767
• Update Time: 2025-05-25

1-amino-3-(2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-methoxyphenyl)propan-2-ol
• Benzeneethanol, α-(aminomethyl)-2-methoxy-
• EN300-1841497
• CS-0352714
• AKOS014315634
• 1225816-06-7

• Inchi： 1S/C10H15NO2/c1-13-10-5-3-2-4-8(10)6-9(12)7-11/h2-5,9,12H,6-7,11H2,1H3
• InChI Key： PLSFEKYCURXLBP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)C(O)CN

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 338.0±32.0 °C(Predicted)
• pka: 12.57±0.35(Predicted)

Additional information on 1-amino-3-(2-methoxyphenyl)propan-2-ol

Comprehensive Overview of 1-amino-3-(2-methoxyphenyl)propan-2-ol (CAS No. 1225816-06-7): Properties, Applications, and Research Insights

1-amino-3-(2-methoxyphenyl)propan-2-ol, identified by its CAS number 1225816-06-7, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining an amino group, a methoxyphenyl moiety, and a propan-2-ol backbone, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and cardiovascular pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound’s molecular formula and structural properties have been characterized through advanced techniques like NMR spectroscopy and mass spectrometry. Its solubility in polar solvents and stability under physiological conditions make it suitable for in vitro assays. Recent studies highlight its role as a building block for beta-adrenergic receptor ligands, a hot topic in GPCR-targeted drug development. This aligns with frequent search queries such as "GPCR modulators 2024" and "novel amine derivatives in pharma", reflecting industry demand for innovative scaffolds.

From a synthetic chemistry perspective, 1-amino-3-(2-methoxyphenyl)propan-2-ol is synthesized via reductive amination of corresponding ketone precursors, a process optimized for high yield and low byproduct formation. Its chiral centers offer opportunities for enantioselective synthesis, a key focus area in asymmetric catalysis research. Users searching for "chiral amine synthesis techniques" or "green chemistry approaches for amino alcohols" will find this compound’s profile highly relevant, as it exemplifies sustainable practices like catalytic hydrogenation.

In pharmacological contexts, derivatives of this compound have shown promise in neuroprotection studies, particularly in models of oxidative stress. This ties into trending topics like "mitochondrial dysfunction therapeutics" and "blood-brain barrier penetrant molecules". The methoxy group enhances lipophilicity, a property frequently queried in drug design forums. Additionally, its potential as a precursor for radiopharmaceuticals is under investigation, addressing growing interest in molecular imaging probes.

Quality control protocols for CAS 1225816-06-7 emphasize HPLC purity analysis and residual solvent testing, meeting ICH guidelines. These details respond to common search terms like "pharma intermediate specifications" and "GMP-compliant compound characterization". The compound’s storage conditions (typically 2–8°C under inert atmosphere) and handling precautions are documented to ensure reproducibility, a critical concern for researchers.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs), a field exploding with queries like "next-generation ADC linkers". The primary amine functionality allows site-specific modifications, while the aromatic system enables UV-based tracking. Such dual functionality positions it as a candidate for theranostic agents, bridging diagnostic and therapeutic modalities—a trending concept in personalized oncology.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 1-amino-3-(2-methoxyphenyl)propan-2-ol reveals favorable metabolic stability in preliminary assays, addressing search trends around "early-stage drug candidate screening". Computational models predict its low eco-toxicity, making it attractive for green chemistry initiatives—a priority area in EU chemical regulations and EPA guidelines.

The compound’s patent landscape shows activity in neurological disorder treatments and cardiovascular adjuvants, with recent filings referencing its structural analogs. This correlates with searches for "patented amine derivatives" and "IP strategies for novel scaffolds". Academic publications highlight its utility in multi-component reactions, tapping into interest in "atom-efficient synthetic routes".

Future research directions may explore its metal-chelating properties for catalysis applications or biodegradable polymer synthesis. These possibilities align with circular economy principles and respond to queries like "sustainable material science innovations". As AI-driven molecular design advances, compounds like 1225816-06-7 serve as valuable training datasets for generative chemistry models—another rapidly growing search topic.